6-(2-Methoxyphenyl)-2-[1-(4-methoxypyrimidin-2-yl)azetidin-3-yl]pyridazin-3-one

• IUPAC Name: 6-(2-methoxyphenyl)-2-[1-(4-methoxypyrimidin-2-yl)azetidin-3-yl]pyridazin-3-one
• InChI: InChI=1S/C19H19N5O3/c1-26-16-6-4-3-5-14(16)15-7-8-18(25)24(22-15)13-11-23(12-13)19-20-10-9-17(21-19)27-2/h3-10,13H,11-12H2,1-2H3
• InChI Key: SISWUYXBMHDSRZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC(=NC=C1)N2CC(C2)N3C(=O)C=CC(=N3)C4=CC=CC=C4OC
• Molecular Formula: C19H19N5O3
• Molecular Weight: 365.4 g/mol

Description

6-(2-Methoxyphenyl)-2-[1-(4-methoxypyrimidin-2-yl)azetidin-3-yl]pyridazin-3-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a pyridazinone derivative that has been synthesized using different methods, and its mechanism of action and physiological effects have been extensively studied.

Mechanism Of Action

The mechanism of action of 6-(2-Methoxyphenyl)-2-[1-(4-methoxypyrimidin-2-yl)azetidin-3-yl]pyridazin-3-one has been studied in different studies. It has been shown to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It has also been reported to inhibit the activity of certain enzymes that are involved in the replication of viruses.
Biochemical and Physiological Effects:
6-(2-Methoxyphenyl)-2-[1-(4-methoxypyrimidin-2-yl)azetidin-3-yl]pyridazin-3-one has been shown to have different biochemical and physiological effects. It has been reported to induce apoptosis in cancer cells, which is a process of programmed cell death. It has also been shown to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest. Moreover, it has been reported to have antifungal activity by inhibiting the growth of fungal cells.

Advantages And Limitations For Lab Experiments

6-(2-Methoxyphenyl)-2-[1-(4-methoxypyrimidin-2-yl)azetidin-3-yl]pyridazin-3-one has several advantages for lab experiments. It is relatively easy to synthesize and has been shown to have potent activity against different targets. However, it also has some limitations, such as its potential toxicity and limited solubility in water.

Future Directions

There are several future directions for the research on 6-(2-Methoxyphenyl)-2-[1-(4-methoxypyrimidin-2-yl)azetidin-3-yl]pyridazin-3-one. One of the potential directions is to study its potential use as an antiviral agent against different viruses. Another direction is to study its potential use in combination with other drugs for the treatment of cancer. Moreover, it is important to study its potential toxicity and safety profile in different animal models.

Synthesis Methods

The synthesis of 6-(2-Methoxyphenyl)-2-[1-(4-methoxypyrimidin-2-yl)azetidin-3-yl]pyridazin-3-one has been reported using different methods. One of the most common methods involves the reaction of 2-(2-methoxyphenyl)hydrazinecarboxamide with 4-methoxy-2-(pyrimidin-2-yl)azetidin-3-one in the presence of a catalyst. The resulting product is then treated with acetic anhydride to obtain 6-(2-Methoxyphenyl)-2-[1-(4-methoxypyrimidin-2-yl)azetidin-3-yl]pyridazin-3-one.

Scientific Research Applications

6-(2-Methoxyphenyl)-2-[1-(4-methoxypyrimidin-2-yl)azetidin-3-yl]pyridazin-3-one has been studied extensively for its potential applications in various fields. It has been shown to have anticancer activity by inhibiting the growth of cancer cells. It has also been reported to have antifungal activity against different fungal strains. Moreover, it has been studied for its potential use as an antiviral agent against different viruses such as herpes simplex virus and hepatitis C virus.